Cas no 1811539-96-4 (4-(Azetidin-1-yl)-2-hydroxybenzaldehyde)

4-(Azetidin-1-yl)-2-hydroxybenzaldehyde structure

1811539-96-4 structure

Product Name:4-(Azetidin-1-yl)-2-hydroxybenzaldehyde

CAS No:1811539-96-4

MF:C₁₀H₁₁NO₂

MW:177.199842691422

CID:4618547

PubChem ID:126569759

Update Time:2024-11-08

4-(Azetidin-1-yl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

- D73336
- SCHEMBL18493255
- AKOS037651110
- 4-(Azetidin-1-yl)-2-hydroxybenzaldehyde
- CS-15909
- EN300-1617420
- CS-0065166
- 1811539-96-4
- Inchi： 1S/C10H11NO2/c12-7-8-2-3-9(6-10(8)13)11-4-1-5-11/h2-3,6-7,13H,1,4-5H2
- InChI Key： FVWCUPRQFIAIRN-UHFFFAOYSA-N
- SMILES： OC1=C(C=O)C=CC(=C1)N1CCC1

Computed Properties

Exact Mass: 177.078978594g/mol
Monoisotopic Mass: 177.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 40.5Å²

4-(Azetidin-1-yl)-2-hydroxybenzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM537127-100mg	4-(Azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4	97%	100mg	$969	2023-03-26
Chemenu	CM537127-250mg	4-(Azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4	97%	250mg	$1015	2023-03-26
Chemenu	CM537127-1g	4-(Azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4	97%	1g	$1108	2023-03-26
Enamine	EN300-1617420-0.05g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		0.05g	$1056.0	2023-06-04
Enamine	EN300-1617420-0.1g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		0.1g	$1106.0	2023-06-04
Enamine	EN300-1617420-0.25g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		0.25g	$1156.0	2023-06-04
Enamine	EN300-1617420-0.5g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		0.5g	$1207.0	2023-06-04
Enamine	EN300-1617420-1.0g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		1g	$1256.0	2023-06-04
Enamine	EN300-1617420-2.5g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		2.5g	$2464.0	2023-06-04
Enamine	EN300-1617420-5.0g	4-(azetidin-1-yl)-2-hydroxybenzaldehyde	1811539-96-4		5g	$3645.0	2023-06-04

4-(Azetidin-1-yl)-2-hydroxybenzaldehyde Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
4. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

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